Cas no 2171231-30-2 (2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)

• Product Name: 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• CAS No: 2171231-30-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6385746
• PubChem ID: 165548570
• Update Time: 2025-05-28

2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• 2171231-30-2
• 2-[(2S)-N-cyclopentyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid
• EN300-1511824

• Inchi： 1S/C28H34N2O5/c1-2-3-16-25(27(33)30(17-26(31)32)19-10-4-5-11-19)29-28(34)35-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,19,24-25H,2-5,10-11,16-18H2,1H3,(H,29,34)(H,31,32)/t25-/m0/s1
• InChI Key： MKTDGULBCOKPLB-VWLOTQADSA-N
• SMILES： O=C([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid

Comprehensive Overview of 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2171231-30-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2171231-30-2) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, is widely utilized in peptide synthesis and drug development. Researchers are increasingly focusing on its applications due to its unique properties, such as its ability to act as a protecting group in Fmoc-based solid-phase peptide synthesis (SPPS), a technique that has revolutionized modern peptide chemistry.

The compound's Fmoc (9H-fluoren-9-ylmethoxycarbonyl) moiety is particularly noteworthy, as it provides stability under basic conditions while being easily removable under mild acidic conditions. This feature aligns with the growing demand for green chemistry and sustainable synthesis methods, topics that dominate current scientific discourse. As the pharmaceutical industry shifts toward environmentally friendly practices, 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid offers a viable solution for reducing hazardous waste in peptide production.

Another critical aspect of this compound is its role in peptide-based therapeutics, a field experiencing exponential growth due to its potential in treating diseases like diabetes, cancer, and autoimmune disorders. The cyclopentyl and hexanamidoacetic acid components contribute to enhanced bioavailability and target specificity, addressing common challenges in drug delivery. These attributes make it a valuable tool for researchers exploring personalized medicine and bioconjugation techniques, both of which are trending topics in biomedical research.

From a structural perspective, the chiral center (2S configuration) in 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid ensures enantioselectivity, a crucial factor in drug efficacy and safety. This aligns with the increasing regulatory emphasis on stereochemistry in drug approval processes. Furthermore, its compatibility with automated peptide synthesizers makes it a preferred choice for high-throughput screening, a method gaining traction in AI-driven drug discovery platforms.

In summary, 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2171231-30-2) represents a convergence of innovation and practicality in modern chemistry. Its applications span from peptide synthesis to drug development, making it a cornerstone in laboratories worldwide. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing biopharmaceuticals and therapeutic technologies.